N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide

• IUPAC Name: N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-methylsulfonyl-2-oxoimidazolidine-1-carboxamide
• InChI: InChI=1S/C16H19N3O5S2/c1-16(22,13-9-11-5-3-4-6-12(11)25-13)10-17-14(20)18-7-8-19(15(18)21)26(2,23)24/h3-6,9,22H,7-8,10H2,1-2H3,(H,17,20)
• InChI Key: ADRVTEMWDLLQJB-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)N1CCN(C1=O)S(=O)(=O)C)(C2=CC3=CC=CC=C3S2)O
• Molecular Formula: C16H19N3O5S2
• Molecular Weight: 397.5 g/mol

Description

N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide is a useful research compound. Its molecular formula is C16H19N3O5S2 and its molecular weight is 397.46. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant Potential

A study explored the anticonvulsant properties of certain compounds structurally similar to N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide. Specifically, the researchers synthesized compounds and assessed their anticonvulsant activities using animal models. It was found that small polar and electron-rich groups significantly contributed to anticonvulsant activity, indicating the potential utility of similar structures in treating seizure disorders (Ghogare et al., 2010).

Cognitive Enhancement and Neuroprotection

Another study focused on derivatives of bicyclic arenes, which are structurally related, for their antiamnestic (anti-amnesia) and antihypoxic (protection against low oxygen) activities. One specific compound showed promising results, demonstrating better performance than the prototype compound used in the study. This suggests that the structural framework of this compound may be beneficial in cognitive enhancement and neuroprotection applications (Ono et al., 1995).

Anti-fibrotic and Anti-metastatic Effects

Research has also been conducted on compounds with similar structures to explore their potential in treating fibrosis and cancer. For example, a study on a novel ALK5 inhibitor showed its ability to suppress renal and hepatic fibrosis and exert anti-metastatic effects on breast cancer-bearing mice. This suggests that similar compounds, including this compound, may have potential applications in treating fibrotic diseases and certain types of cancer (Kim et al., 2008).

Antidepressant Properties

Compounds structurally related to this compound have been investigated for their antidepressant-like effects. A study utilizing rodents behavioral battery tests found that certain compounds demonstrated significant antidepressant-like effects, indicating the potential of similar structures in treating depressive disorders (Kurhe et al., 2014).